Cas no 2211-31-6 (1,4-Naphthalenediol,2-methyl-, 1,4-dibenzoate)

1,4-Naphthalenediol,2-methyl-, 1,4-dibenzoate structure
2211-31-6 structure
Product Name:1,4-Naphthalenediol,2-methyl-, 1,4-dibenzoate
CAS No:2211-31-6
MF:C25H18O4
MW:382.408027172089
CID:270362
PubChem ID:75166
Update Time:2025-04-19

1,4-Naphthalenediol,2-methyl-, 1,4-dibenzoate Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenediol,2-methyl-, 1,4-dibenzoate
    • 2-Methylnaphthalene-1,4-diyl dibenzoate
    • (4-benzoyloxy-3-methylnaphthalen-1-yl) benzoate
    • 2211-31-6
    • NS00027059
    • 4-(BENZOYLOXY)-3-METHYL-1-NAPHTHYL BENZOATE
    • DTXSID10176624
    • 1,4-NAPHTHALENEDIOL, 2-METHYL-, 1,4-DIBENZOATE
    • AKOS024420798
    • EINECS 218-649-5
    • Q6ND4F7E44
    • 1,4-dibenzoyloxy-2-methyl naphthalene
    • UNII-Q6ND4F7E44
    • 1,4-DIBENZOYLOXY-2-METHYLNAPHTHALENE
    • Inchi: 1S/C25H18O4/c1-17-16-22(28-24(26)18-10-4-2-5-11-18)20-14-8-9-15-21(20)23(17)29-25(27)19-12-6-3-7-13-19/h2-16H,1H3
    • InChI Key: BVVDINJVWBJRHY-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C1=C(C)C=C(C2C=CC=CC=21)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 382.12054
  • Monoisotopic Mass: 382.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2
  • XLogP3: 6.4

Experimental Properties

  • Density: 1.247
  • Boiling Point: 578.8°C at 760 mmHg
  • Flash Point: 298.4°C
  • Refractive Index: 1.652
  • PSA: 52.6
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